Cas no 5409-92-7 ( )

• Product Name: &nbsp
• CAS No: 5409-92-7
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 939682
• PubChem ID: 224211
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 8,9,10,11-tetrahydro-7H-pyrido[4,3-a]carbazole
• AC1L5D4Q
• AC1Q4YVV
• AR-1H4164
• CTK1E3381
• NSC12547
• NSC26195
• 5409-92-7
• DTXSID30279383
• NSC-26195
• NSC-12547
•  

• Inchi： 1S/C15H14N2/c1-2-4-14-12(3-1)13-6-5-10-9-16-8-7-11(10)15(13)17-14/h5-9,17H,1-4H2
• InChI Key： QXKBHDRPDOSHHJ-UHFFFAOYSA-N
• SMILES： N1C2C3C=CN=CC=3C=CC=2C2CCCCC1=2

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 454.4°C at 760 mmHg
• Flash Point: 207.7°C
• Refractive Index: 1.743
• PSA: 28.68
• LogP: 3.59490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles